Cas no 116290-77-8 (N-4-(piperazin-1-yl)phenylacetamide)

N-4-(piperazin-1-yl)phenylacetamide structure
116290-77-8 structure
Product Name:N-4-(piperazin-1-yl)phenylacetamide
CAS No:116290-77-8
MF:C12H17N3O
MW:219.282882452011
CID:1100230
PubChem ID:15631761
Update Time:2025-04-20

N-4-(piperazin-1-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

    • N-[4-(1-piperazinyl)phenyl]-Acetamide
    • N-4-(piperazin-1-yl)phenylacetamide
    • YSAGBPKXODMPLA-UHFFFAOYSA-N
    • N-[4-(1-Piperazinyl)phenyl]acetamide
    • LDV3HH98BM
    • 116290-77-8
    • N-[4-(Piperazinyl)phenyl]acetamide
    • EN300-1841973
    • 1-[4-(Acetylamino)phenyl]piperazine
    • Acetamide, N-[4-(1-piperazinyl)phenyl]-
    • SCHEMBL532005
    • N-[4-(piperazin-1-yl)phenyl]acetamide
    • Inchi: 1S/C12H17N3O/c1-10(16)14-11-2-4-12(5-3-11)15-8-6-13-7-9-15/h2-5,13H,6-9H2,1H3,(H,14,16)
    • InChI Key: YSAGBPKXODMPLA-UHFFFAOYSA-N
    • SMILES: O=C(C)NC1C=CC(=CC=1)N1CCNCC1

Computed Properties

  • Exact Mass: 219.13731
  • Monoisotopic Mass: 219.137162174g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 44.4Ų

Experimental Properties

  • PSA: 44.37

N-4-(piperazin-1-yl)phenylacetamide Pricemore >>

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